Cas no 251-41-2 (1,4-Dithiapentalene)

1,4-Dithiapentalene Properties

Names and Identifiers

• Thieno[3,2-b]thiophene
• 1,4-DITHIAPENTALENE
• 1,4-THIOPHTHENE
• BUTTPARK 145\50-51
• 1,4-Dithiapentalene 1,4-Thiophthene
• 4-Dithiapentalene 1,4-Thiophthene
• Thieno[3,2-b]thiophen
• ]thiophene
• thienothiophene
• Thieno(3,2-b)thiophene
• Thiophthen
• PubChem21292
• Thieno[3,2-b]-thiophene
• Thieno[3,2-b ]thiophene
• thiopheno[3,2-b]thiophene
• AMTGC028
• KSC204E3N
• THI099
• EOS588
• AMOT0005
• EBD44255
• STL557175
• BBL103365
• SBB056383
• OR29252
• FCH1
• AKOS008901312
• J1Z
• SCHEMBL29149
• EN300-115621
• YSWG277
• MFCD00179479
• W-206930
• AS-2015
• AI-942/25034154
• Q27461625
• 94479-77-3
• HY-34607
• AM20090288
• FT-0649134
• 251-41-2
• SY019859
• CS-D1729
• DTXSID80179783
• SB66636
• T2513
• Thieno[3,2-b]thiophene, 95%
• AC-22785
• C6H4S2
• DB-024762
• DTXCID40102274
• +Expand

• MDL： MFCD00179479
• InChIKey： VJYJJHQEVLEOFL-UHFFFAOYSA-N
• Inchi： 1S/C6H4S2/c1-3-7-6-2-4-8-5(1)6/h1-4H
• SMILES： S1C([H])=C([H])C2=C1C([H])=C([H])S2

Computed Properties

• Exact Mass: 139.97500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 139.975
• Heavy Atom Count: 8
• Complexity: 80.5
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 56.5

Experimental Properties

• LogP: 2.96280
• PSA: 56.48000
• Refractive Index: 1.728
• Boiling Point: 71°C/1mmHg(lit.)
• Melting Point: 54.0 to 58.0 deg-C
• Flash Point: Fahrenheit: 208.4 ° f
  Celsius: 98 ° c
  
• Density: 1.367

1,4-Dithiapentalene Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Instruction： 26-36/37
• Dangerous goods sign： Xn
• Hazardous Material transportation number：UN 3335
• Hazard Statement： H302,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Storage Condition：Store at room temperature
• Risk Phrases： 22-36/37/38
• Signal Word：Warning

1,4-Dithiapentalene Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%